Cas no 81860-94-8 (3-(Bromomethyl)-4-methoxyphenyl acetate)

• Product Name: 3-(Bromomethyl)-4-methoxyphenyl acetate
• CAS No: 81860-94-8
• MF: C₁₀H₁₁BrO₃
• MW: 259.096542596817
• CID: 1094600
• PubChem ID: 73554553
• Update Time: 2025-05-27

3-(Bromomethyl)-4-methoxyphenyl acetate Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-4-methoxyphenyl acetate
• 81860-94-8
• 3-(Bromomethyl)-4-methoxyphenylacetate

• Inchi： 1S/C10H11BrO3/c1-7(12)14-9-3-4-10(13-2)8(5-9)6-11/h3-5H,6H2,1-2H3
• InChI Key： DXGAXAWWPGJYJQ-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=CC=1OC)OC(C)=O

Computed Properties

• Exact Mass: 257.98916g/mol
• Monoisotopic Mass: 257.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.5Ų

Additional information on 3-(Bromomethyl)-4-methoxyphenyl acetate

3-(Bromomethyl)-4-methoxyphenyl acetate: A Comprehensive Overview

3-(Bromomethyl)-4-methoxyphenyl acetate (CAS No. 81860-94-8) is a versatile organic compound with significant applications in the field of organic synthesis and materials science. This compound, characterized by its bromomethyl group attached to a methoxy-substituted phenyl ring, has garnered attention due to its unique chemical properties and potential for functionalization. Recent advancements in synthetic methodologies have further highlighted its utility in constructing complex molecular architectures.

The structure of 3-(Bromomethyl)-4-methoxyphenyl acetate consists of a phenyl ring substituted with a methoxy group at the 4-position and a bromomethyl group at the 3-position. The acetate ester functionality further enhances its reactivity, making it an ideal precursor for various substitution and coupling reactions. Researchers have exploited this compound in the synthesis of biologically active molecules, where its ability to undergo nucleophilic substitution reactions has proven invaluable.

Recent studies have focused on the application of 3-(Bromomethyl)-4-methoxyphenyl acetate in click chemistry, particularly in the formation of covalent organic frameworks (COFs). Its bromomethyl group serves as a reactive handle for cross-coupling reactions, enabling the construction of highly ordered and functional materials. For instance, a 2023 study demonstrated its use in synthesizing COFs with tailored pore sizes and surface chemistries, which hold promise for gas storage and catalytic applications.

In addition to its role in materials science, 3-(Bromomethyl)-4-methoxyphenyl acetate has been employed in medicinal chemistry for the development of bioactive compounds. Its methoxy-substituted phenyl ring contributes to favorable pharmacokinetic properties, while the bromomethyl group allows for site-specific modifications. A notable example is its use as an intermediate in the synthesis of kinase inhibitors, where precise control over molecular geometry is crucial for achieving desired biological activity.

The synthesis of 3-(Bromomethyl)-4-methoxyphenyl acetate typically involves multi-step processes that emphasize regioselectivity and functional group compatibility. Recent advancements in catalytic methods have streamlined its preparation, reducing reaction times and improving yields. For example, a 2022 report detailed the use of palladium-catalyzed cross-coupling reactions to construct this compound with high efficiency.

From an environmental perspective, researchers have investigated the degradation pathways of 3-(Bromomethyl)-4-methoxyphenyl acetate under various conditions. Understanding its stability and biodegradation potential is critical for assessing its environmental impact and ensuring sustainable practices in its production and application.

In conclusion, 3-(Bromomethyl)-4-methoxyphenyl acetate (CAS No. 81860-94-8) stands as a pivotal compound in modern organic synthesis. Its unique structure and reactivity continue to drive innovations across multiple disciplines, from materials science to medicinal chemistry. As research progresses, this compound is expected to play an increasingly important role in addressing challenges in drug discovery and advanced material development.